Cas no 1094071-66-5 (5-[(methoxymethylamino)carbonyl]-2-Thiophenecarboxylic acid)

• Product Name: 5-[(methoxymethylamino)carbonyl]-2-Thiophenecarboxylic acid
• CAS No: 1094071-66-5
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 2107554
• Update Time: 2023-11-19

5-[(methoxymethylamino)carbonyl]-2-Thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(methoxymethylamino)carbonyl]-2-Thiophenecarboxylic acid
• 5-[methoxy(methyl)carbamoyl]thiophene-2-carboxylic acid
• CID 89219377
• 2-Thiophenecarboxylic acid, 5-[(methoxymethylamino)carbonyl]-

• Inchi： 1S/C8H9NO4S/c1-9(13-2)7(10)5-3-4-6(14-5)8(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： PURHOBJCEGODIR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 246
• Topological Polar Surface Area: 95.1

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 454.0±30.0 °C(Predicted)
• pka: 3.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids